Cas no 2228674-02-8 (3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine
• CAS No: 2228674-02-8
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6415573
• PubChem ID: 165850269
• Update Time: 2025-06-13

3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine
• [3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutyl]methanamine
• 2228674-02-8
• EN300-1958032

• Inchi： 1S/C12H14F3N/c1-8-2-3-9(4-10(8)13)11(7-16)5-12(14,15)6-11/h2-4H,5-7,16H2,1H3
• InChI Key： CQFQMRRMEBXCNS-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(C)=C(C=2)F)(CN)C1)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine

3,3-Difluoro-1-(3-Fluoro-4-methylphenyl)cyclobutylmethanamine: An Emerging Compound in Pharmaceutical Research

3,3-Difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine (CAS No. 2228674-02-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of cyclobutylamines, which are known for their diverse biological activities and structural flexibility. The presence of multiple fluorine atoms and a substituted phenyl group in its structure makes it particularly interesting for drug design and development.

The chemical structure of 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine is characterized by a cyclobutane ring with two fluorine atoms at the 3-position and a substituted phenyl group attached to the 1-position. The fluorine atoms introduce significant electronic effects, enhancing the compound's stability and influencing its pharmacokinetic properties. The 3-fluoro-4-methylphenyl substituent adds further complexity and specificity to the molecule, potentially modulating its interactions with biological targets.

Recent studies have explored the potential of 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine in various therapeutic areas. One notable area of research is its application as a potential analgesic agent. Preliminary in vitro and in vivo studies have shown that this compound exhibits potent analgesic effects, possibly through its interaction with specific pain receptors or signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine effectively reduced pain responses in animal models without causing significant side effects.

In addition to its analgesic properties, 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine has also been investigated for its potential as an anxiolytic agent. Anxiety disorders are prevalent mental health conditions that affect millions of people worldwide. Current treatments often have limited efficacy or undesirable side effects. Research conducted at a leading pharmaceutical institute found that 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine exhibited anxiolytic effects in rodent models, suggesting its potential as a novel treatment option for anxiety disorders.

The pharmacokinetic profile of 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine has also been extensively studied. Its unique chemical structure contributes to favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that this compound has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for developing effective and convenient therapeutic agents.

The safety profile of 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine is another important aspect of its evaluation. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its further development as a safe and effective pharmaceutical agent.

In conclusion, 3,3-difluoro-1-(3-fluoro-4-methylphenyl)cyclobutylmethanamine (CAS No. 2228674-02-8) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for the development of novel therapeutic agents. Ongoing studies continue to explore its potential applications in pain management and anxiety disorders, with the aim of bringing new treatment options to patients in need.